![molecular formula C22H35N5O2 B5334694 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine](/img/structure/B5334694.png)
1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is a chemical compound that has shown potential in various scientific research applications.
Mechanism of Action
The mechanism of action of 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is not fully understood. However, it is believed to act as an antagonist at certain receptors in the brain, including the NMDA and dopamine receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. These include reducing inflammation, improving cognitive function, and reducing pain.
Advantages and Limitations for Lab Experiments
One advantage of using 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in lab experiments is its potential as a treatment for neurological disorders. However, one limitation is that the compound is difficult to synthesize and requires expertise in organic chemistry.
Future Directions
There are several future directions for research on 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine. One area of interest is its potential as a treatment for addiction, particularly opioid addiction. Another area of interest is its potential as a treatment for depression and anxiety. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more efficient synthesis methods.
Synthesis Methods
The synthesis of 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine involves multiple steps and requires expertise in organic chemistry. The compound is typically synthesized through a reaction between 1-(2-ethyl-6-methylpyrimidin-4-yl)piperazine and N-(4-morpholinyl)formamide, followed by purification and isolation of the product.
Scientific Research Applications
1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been studied for its potential in various scientific research applications. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has also shown potential as an analgesic and as a treatment for addiction.
Properties
IUPAC Name |
[1-[1-(2-ethyl-6-methylpyrimidin-4-yl)piperidin-4-yl]piperidin-3-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H35N5O2/c1-3-20-23-17(2)15-21(24-20)25-9-6-19(7-10-25)27-8-4-5-18(16-27)22(28)26-11-13-29-14-12-26/h15,18-19H,3-14,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCTDXFJAKNLBTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=CC(=N1)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H35N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.